Cas no 2229352-60-5 (4-3-(morpholin-4-yl)propylpiperidin-4-ol)

• Product Name: 4-3-(morpholin-4-yl)propylpiperidin-4-ol
• CAS No: 2229352-60-5
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5976342
• PubChem ID: 165685640
• Update Time: 2025-05-20

4-3-(morpholin-4-yl)propylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-3-(morpholin-4-yl)propylpiperidin-4-ol
• 4-[3-(morpholin-4-yl)propyl]piperidin-4-ol
• 2229352-60-5
• EN300-1788001

• Inchi： 1S/C12H24N2O2/c15-12(3-5-13-6-4-12)2-1-7-14-8-10-16-11-9-14/h13,15H,1-11H2
• InChI Key： LZATUHXPYLOUAS-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CCCN1CCOCC1

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.7Ų

Additional information on 4-3-(morpholin-4-yl)propylpiperidin-4-ol

Chemical Profile of 4-3-(morpholin-4-yl)propylpiperidin-4-ol (CAS No: 2229352-60-5)

4-3-(morpholin-4-yl)propylpiperidin-4-ol, identified by the CAS number 2229352-60-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both morpholine and piperidine moieties in its structure suggests a unique set of chemical properties that make it a promising candidate for further investigation.

The structural composition of 4-3-(morpholin-4-yl)propylpiperidin-4-ol encompasses a propyl chain linking the morpholine and piperidine rings, which contributes to its overall flexibility and reactivity. This structural motif is particularly intriguing because it allows for diverse interactions with biological targets, making it a versatile scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their pharmacological properties. The morpholine and piperidine rings are well-known for their ability to enhance binding affinity and selectivity in drug molecules. Studies have demonstrated that these structural elements can significantly improve the solubility and metabolic stability of pharmaceutical compounds, which are critical factors in drug development.

Current research in the field of medicinal chemistry has highlighted the importance of 4-3-(morpholin-4-yl)propylpiperidin-4-ol as a potential intermediate in the synthesis of novel bioactive molecules. The compound's ability to serve as a bridge between different pharmacophoric groups makes it an attractive candidate for further derivatization. Researchers have been exploring various synthetic pathways to modify this scaffold, aiming to develop new drugs with improved efficacy and reduced side effects.

One particularly notable area of research involves the use of 4-3-(morpholin-4-yl)propylpiperidin-4-ol in the development of central nervous system (CNS) drugs. The morpholine moiety is known to enhance blood-brain barrier penetration, while the piperidine ring contributes to receptor binding affinity. These properties make this compound a promising candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Additionally, studies have shown that derivatives of 4-3-(morpholin-4-yl)propylpiperidin-4-ol exhibit interesting pharmacological activities. For instance, modifications to the propyl chain have led to compounds with enhanced antihistaminic and anti-inflammatory properties. These findings suggest that further optimization of the molecular structure could lead to the discovery of new therapeutic agents with broad clinical applications.

The synthesis of 4-3-(morpholin-4-yl)propylpiperidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods ensure high yield and purity, which are essential for pharmaceutical applications.

In conclusion, 4-3-(morpholin-4-y1)propylpipenridin - 4 - ol (CAS No: 2229352 - 60 - 5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents. Continued investigation into this molecule is expected to yield important insights into its pharmacological properties and applications in drug discovery.